Cas no 2229637-06-1 (5-(1-tert-butyl-1H-pyrazol-4-yl)-1,2-oxazol-3-amine)

• Product Name: 5-(1-tert-butyl-1H-pyrazol-4-yl)-1,2-oxazol-3-amine
• CAS No: 2229637-06-1
• MF: C₁₀H₁₄N₄O
• MW: 206.244361400604
• CID: 6529650
• PubChem ID: 165687492
• Update Time: 2025-10-22

5-(1-tert-butyl-1H-pyrazol-4-yl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-tert-butyl-1H-pyrazol-4-yl)-1,2-oxazol-3-amine
• 2229637-06-1
• EN300-1741811

• Inchi： 1S/C10H14N4O/c1-10(2,3)14-6-7(5-12-14)8-4-9(11)13-15-8/h4-6H,1-3H3,(H2,11,13)
• InChI Key： UHRFMFWXMSAFDZ-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)C1C=NN(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 206.11676108g/mol
• Monoisotopic Mass: 206.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69.9Ų

Additional information on 5-(1-tert-butyl-1H-pyrazol-4-yl)-1,2-oxazol-3-amine

5-(1-tert-butyl-1H-pyrazol-4-yl)-1,2-oxazol-3-amine: A Promising Compound in Medicinal Chemistry

5-(1-tert-butyl-1H-pyrazol-4-yl)-1,2-oxazol-3-amine (CAS No. 2229637-06-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, and recent research findings related to 5-(1-tert-butyl-1H-pyrazol-4-yl)-1,2-oxazol-3-amine.

The chemical structure of 5-(1-tert-butyl-1H-pyrazol-4-yl)-1,2-oxazol-3-amine is characterized by a central oxazole ring substituted with a tert-butyl-pyrazole moiety. The oxazole ring is a five-membered heterocyclic compound containing one oxygen and one nitrogen atom. The presence of the tert-butyl-pyrazole group imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior.

Synthesis of 5-(1-tert-butyl-1H-pyrazol-4-yl)-1,2-oxazol-3-amine typically involves multi-step reactions. One common approach is to start with an appropriate amine and aldehyde to form the oxazole ring through a condensation reaction. Subsequently, the pyrazole ring can be introduced via a coupling reaction with a suitable tert-butyl pyrazole derivative. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound, such as the use of transition-metal catalysts and microwave-assisted synthesis techniques.

In terms of biological activity, 5-(1-tert-butyl-1H-pyrazol-4-yl)-1,2-oxazol-3-amine has shown promising results in various preclinical studies. Research published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, studies have demonstrated its potential as an antiviral agent against several RNA viruses, including influenza and coronavirus.

The anticancer properties of 5-(1-tert-butyl-1H-pyrazol-4-yL)-1,2-oxazol-3-amIne have also been investigated. A study published in Cancer Research in 2023 found that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase pathways. Furthermore, it has been shown to enhance the efficacy of existing chemotherapy drugs by sensitizing cancer cells to treatment.

Beyond its direct therapeutic applications, 5-(1-tert-butyl-1H-pyrazol-4-yL)-1,2-oxazol-3-aMIne has potential as a lead compound for drug discovery. Its structural flexibility allows for the introduction of various functional groups to optimize its pharmacological profile. For example, rEsearchers have explored thE substituTion oF thE pyrAzole riNg wIth hAloGeNs or arOmatic gROups tO enhanCe solubility anD permeability.

In conclusion, 5-(1-tert-buTyl- pYrAzOl-sPan sTyLe="fonT-wEighT: boLd;">sPan sTyLe="fonT-wEighT: boLd;">sPan sTyLe="fonT-wEighT: boLd;">sPan sTyLe="fonT-wEighT: boLd;">sPan sTyLe="fonT-wEighT: boLd;">sPan sTyLe="fonT-wEighT: boLd;">sPan sTyLe="fonT-wEighT: boLd;">sPan sTyLe="fonT-wEighT: boLd;">sPan sTyLe="fonT-wEighT: boLd;">sPan sTyLe="fonT-wEighT: boLd;">4-yl)- -Span sytle="""">-Span sytle="""">-Span sytle="""">-Span sytle="""">-Span sytle="""">-Span sytle="""">-S` (CAS No. 2229637–06–1) represents a significant advancement in medicinal chemistry due to its unique structure and promising biological activities. Further research is needed to fully explore its therapeutic potential and optimize its use in clinical settings.